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Compound of Interest

Compound Name: tert-Butyl nonaneperoxoate

Cat. No.: B15343171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer chemistry and organic synthesis, the choice of a radical initiator is

paramount to achieving desired reaction kinetics and final product properties. Peroxy esters

are a versatile class of initiators, prized for their predictable decomposition rates across a range

of temperatures. This guide provides an objective comparison of tert-Butyl nonaneperoxoate
against other widely utilized peroxy esters, supported by experimental data to inform selection

for specific research and development applications.

Performance Characteristics at a Glance
The efficacy of a peroxy ester as a radical initiator is primarily dictated by its thermal

decomposition rate, which is commonly expressed in terms of its half-life at various

temperatures. The active oxygen content is also a critical parameter, as it directly relates to the

number of free radicals generated per unit mass of the initiator. The following table summarizes

key performance data for tert-Butyl nonaneperoxoate and several other common peroxy

esters.
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Peroxy
Ester

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Theoreti
cal
Active
Oxygen
(%)

10-hr
Half-Life
Temp.
(°C)

1-hr
Half-Life
Temp.
(°C)

1-min
Half-Life
Temp.
(°C)

tert-Butyl

Peroxyis

ononano

ate

22913-

02-6
C₁₃H₂₆O₃ 230.34 ~6.95 ~99 ~118 ~154

tert-Butyl

Peroxybe

nzoate

614-45-9 C₁₁H₁₄O₃ 194.23 8.16 104 124 165

Dicumyl

Peroxide
80-43-3 C₁₈H₂₂O₂ 270.37 5.92 117 135 171

Benzoyl

Peroxide
94-36-0 C₁₄H₁₀O₄ 242.23 6.61 73 92[1] 131[1]

tert-Butyl

Peroxypi

valate

927-07-1 C₉H₁₈O₃ 174.24 9.18 57 75 111

tert-Butyl

Peroxyne

odecano

ate

26748-

41-4[2]
C₁₄H₂₈O₃ 244.37 6.55[2] 46[3] 64[3] 101[3]

Note: Data for tert-Butyl Peroxyisononanoate is based on available information for its isomer

and may vary slightly.

Thermal Decomposition Pathway and Radical
Generation
The utility of peroxy esters stems from the homolytic cleavage of the oxygen-oxygen bond

upon heating, which generates two free radicals. These radicals then initiate the desired

chemical reaction, such as polymerization. The general decomposition pathway is illustrated
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below. The nature of the 'R' and 'R'' groups influences the stability of the resulting radicals and,

consequently, the decomposition kinetics.
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Thermal Decomposition of a Peroxy Ester

Peroxy Ester
(R-CO-O-O-R')

Heat (Δ)

Carboxy Radical
(R-COO•)

Alkoxy Radical
(•OR')

Alkyl Radical
(R•)

Decarboxylation

Carbon Dioxide
(CO₂)
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DSC Experimental Workflow for Half-Life Determination

Sample Preparation
(1-5 mg in Al pan)

Run DSC Analysis
(Record Heat Flow vs. Time)

Instrument Calibration
(Temp & Heat Flow) Set Isothermal Temperature

Determine Time to 50% Peak Heat Flow
(Half-Life)

Repeat at Different Temperatures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15343171#comparing-tert-butyl-
nonaneperoxoate-with-other-peroxy-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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